Cas no 248249-52-7 (2-(1,3-benzodioxol-5-yl)-1,3-thiazole)

2-(1,3-benzodioxol-5-yl)-1,3-thiazole structure
248249-52-7 structure
Product Name:2-(1,3-benzodioxol-5-yl)-1,3-thiazole
CAS No:248249-52-7
MF:C10H7NO2S
MW:205.233081102371
CID:1419030
PubChem ID:9815643
Update Time:2025-04-20

2-(1,3-benzodioxol-5-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3-benzodioxol-5-yl)-1,3-thiazole
    • PD163165
    • SCHEMBL6609887
    • Thiazole, 2-(1,3-benzodioxol-5-yl)-
    • DTXSID40431172
    • 248249-52-7
    • Inchi: 1S/C10H7NO2S/c1-2-8-9(13-6-12-8)5-7(1)10-11-3-4-14-10/h1-5H,6H2
    • InChI Key: VGRVWWKPZYSJTF-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C1C=CC2=C(C=1)OCO2

Computed Properties

  • Exact Mass: 205.01981
  • Monoisotopic Mass: 205.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • PSA: 31.35
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